3-bromo-5-(3-chloro-5-methoxyphenoxy)Pyridine

• CAS No.: 920036-20-0
• Molecular Formula: C12H9BrClNO2
• Molecular Weight: 314.56 g/mol
• IUPAC Name: 3-bromo-5-(3-chloro-5-methoxyphenoxy)pyridine
• InChI: InChI=1S/C12H9BrClNO2/c1-16-10-3-9(14)4-11(5-10)17-12-2-8(13)6-15-7-12/h2-7H,1H3
• InChI Key: XIKYEUHKEGSBJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)Cl)OC2=CC(=CN=C2)Br

Description

3-bromo-5-(3-chloro-5-methoxyphenoxy)Pyridine is a useful research compound. Its molecular formula is C12H9BrClNO2 and its molecular weight is 314.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 372 mg (2.346 mmol) of 3-chloro-5-methoxyphenol (B-1), 947 mg (4.692 mmol) of 5-bromopyridine-3-boronic acid (13-1), 426 mg (2.346 mmol) of copper (II) acetate and 4.0 g of freshly activated powdered 4A molecular sieves was stirred in 20 mL of DCM in a screw top glass sealed tube. The reaction was then treated with 1.635 mL (11.73 mmol) of triethylamine and the vessel was loosely capped. The mixture was vigorously stirred at room temperature for 48 hours. The mixture was filtered through a pad of celite and the filtrate was concentrated in vacuo to a black residue. The residue was purified on a CombiFlash silica column eluted with an ethyl acetate:hexanes gradient to give the desired product 13-2 as an oil (Rf=0.7, EtOAc:hexanes 1:4). MS: M+1=314. 1H NMR(CDCl3): 3.79 (s, 3H), 6.47 (m, 1H), 6.61 (m, 1H), 6.74 (m, 1H), 7.46 (m, 1H), 8.33 (d, 1H), 8.46 (d, 1H).